8-Iodo-2-phenylimidazo[1,2-C]pyrimidin-5(6H)-one

• Molecular Formula: C12H8IN3O
• Molecular Weight: 337.12 g/mol
• IUPAC Name: 8-iodo-2-phenyl-6H-imidazo[1,2-c]pyrimidin-5-one
• InChI: InChI=1S/C12H8IN3O/c13-9-6-14-12(17)16-7-10(15-11(9)16)8-4-2-1-3-5-8/h1-7H,(H,14,17)
• InChI Key: HXILKBXYIZKOHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN3C(=N2)C(=CNC3=O)I

Description

8-Iodo-2-phenylimidazo[1,2-C]pyrimidin-5(6H)-one is a heterocyclic compound that belongs to the imidazo[1,2-C]pyrimidine family. This compound is characterized by its unique structure, which includes an iodine atom at the 8th position and a phenyl group at the 2nd position. The imidazo[1,2-C]pyrimidine scaffold is known for its wide range of applications in medicinal chemistry due to its biological activity and potential therapeutic benefits .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-Iodo-2-phenylimidazo[1,2-C]pyrimidin-5(6H)-one typically involves multicomponent reactions, condensation reactions, and intramolecular cyclizations. One common method includes the condensation of 2-phenylimidazo[1,2-C]pyrimidine with iodine under specific conditions to introduce the iodine atom at the 8th position .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 8-Iodo-2-phenylimidazo[1,2-C]pyrimidin-5(6H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The iodine atom at the 8th position can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, or halides.

Major Products Formed:

Oxidation: Formation of oxidized derivatives.

Reduction: Formation of reduced derivatives.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

8-Iodo-2-phenylimidazo[1,2-C]pyrimidin-5(6H)-one has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Studied for its potential biological activity, including antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, including drug development for various diseases.

Industry: Utilized in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 8-Iodo-2-phenylimidazo[1,2-C]pyrimidin-5(6H)-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Imidazo[1,2-a]pyrimidine: Shares a similar core structure but lacks the iodine atom at the 8th position.

Imidazo[1,2-a]pyrazine: Another related compound with a different substitution pattern.

Imidazo[1,5-a]pyridine: Features a different arrangement of nitrogen atoms within the ring structure.

Uniqueness: 8-Iodo-2-phenylimidazo[1,2-C]pyrimidin-5(6H)-one is unique due to the presence of the iodine atom at the 8th position, which can significantly influence its chemical reactivity and biological activity. This unique substitution pattern can enhance its potential as a therapeutic agent and its versatility in various chemical reactions .